Cas no 1935404-92-4 (Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate
• CAS No: 1935404-92-4
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• MDL: MFCD29045811
• CID: 5041083
• PubChem ID: 91811711
• Update Time: 2025-05-20

Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(azidomethyl)piperidine-1-carboxylate
• Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate

• MDL： MFCD29045811
• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)15-7-5-4-6-9(15)8-13-14-12/h9H,4-8H2,1-3H3
• InChI Key： GIJFNMPWHPFKSR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1CN=[N+]=[N-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 2.9
• Topological Polar Surface Area: 43.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate

Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate (CAS No. 1935404-92-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate, identified by its CAS number 1935404-92-4, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its piperidine core functionalized with an azidomethyl group and a tert-butyl ester, plays a crucial role in the development of novel therapeutic agents. Its unique structural features make it an invaluable building block for medicinal chemists, enabling the synthesis of complex molecules with high precision and efficiency.

The piperidine scaffold is a privileged structure in drug discovery, frequently appearing in approved drugs due to its favorable pharmacokinetic properties and ability to interact with biological targets. The introduction of an azidomethyl group at the 2-position of piperidine enhances the compound's reactivity, making it a valuable precursor for further functionalization. This reactivity is particularly useful in constructing heterocyclic frameworks, which are common in many pharmacologically active compounds.

The tert-butyl ester moiety in Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate provides additional versatility, allowing for easy removal or modification under various reaction conditions. This feature is particularly advantageous in multi-step synthetic routes where selective functional group transformations are required. The compound's stability under a range of conditions further enhances its utility as an intermediate, ensuring consistent yields and purity levels throughout the synthesis process.

In recent years, there has been a growing interest in the use of azido compounds in drug development due to their ability to participate in diverse chemical transformations, such as click chemistry reactions. The azidomethyl group in Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate can be readily converted into other functional groups via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that has become increasingly popular for constructing biaryl structures. These structures are prevalent in many bioactive molecules and have shown promise in treating various diseases, including cancer and infectious disorders.

Moreover, the tert-butyl ester group can be hydrolyzed to yield the corresponding carboxylic acid or converted into other derivatives such as amides or esters. This flexibility allows medicinal chemists to explore multiple structural modifications without compromising the integrity of the core piperidine scaffold. Such adaptability is crucial in optimizing drug candidates for better pharmacological properties, including improved solubility, bioavailability, and target binding affinity.

The application of Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate extends beyond small molecule drug synthesis. It has also been utilized in the development of biologics and peptide-based therapeutics. The ability to incorporate azido functionalities into larger molecular frameworks enables the creation of complex conjugates that can exhibit enhanced therapeutic efficacy. For instance, researchers have explored its use in designing peptidomimetics that mimic natural bioactive peptides while offering improved stability and metabolic resistance.

Recent studies have highlighted the role of piperidine derivatives in addressing neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural motif present in Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate has been found to interact with specific targets within neural pathways, making it a promising candidate for further investigation. By leveraging its reactivity and versatility, researchers aim to develop novel compounds that can modulate these pathways effectively.

In addition to its pharmaceutical applications, Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate has shown potential in materials science and agrochemical research. Its unique chemical properties make it suitable for synthesizing advanced materials with tailored functionalities. For example, it can be used to create polymers or coatings that exhibit specific biological activities or improved material performance.

The synthesis of Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to enhance reaction efficiency and scalability. These methods not only improve the overall process but also minimize waste generation, aligning with green chemistry principles.

The compound's stability under various storage conditions makes it a reliable choice for industrial applications. Proper handling and storage protocols are essential to maintain its integrity and prevent degradation. Pharmaceutical manufacturers adhere to stringent quality control measures to ensure that each batch meets the required specifications before being used in further synthetic processes.

In conclusion, Tert-butyl 2-(azidomethyl)piperidine-1-carboxylate (CAS No. 1935404-92-4) is a multifaceted intermediate with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation across multiple scientific disciplines.